6-(1,3-Benzodioxol-5-yl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H17N5O4S2
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 6-(1,3-benzodioxol-5-yl)-3-(1-methylsulfonylpiperidin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H17N5O4S2/c1-27(22,23)20-6-4-10(5-7-20)14-17-18-16-21(14)19-15(26-16)11-2-3-12-13(8-11)25-9-24-12/h2-3,8,10H,4-7,9H2,1H3
• InChI Key: JNCHXCVLJYPMRK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C2=NN=C3N2N=C(S3)C4=CC5=C(C=C4)OCO5

Description

6-(1,3-Benzodioxol-5-yl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic small molecule building block designed for biological screening and lead optimization in drug discovery research. This compound features a complex [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole core, a heterocyclic system extensively documented in scientific literature for its remarkable biological activities . The molecular structure is substituted with a 1,3-benzodioxole group, a common pharmacophore, and a 1-(methylsulfonyl)-4-piperidinyl moiety, which can enhance solubility and influence target binding. Compounds within the [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole class have demonstrated a wide spectrum of pharmacological properties in preclinical studies, including potent antimicrobial , anticancer , antiviral , and antihelmentic activities . The fused triazolo-thiadiazole system is known to be highly planar, a feature that can facilitate interactions with biological targets . This molecule is intended for research purposes only, serving as a key intermediate in medicinal chemistry programs and as a probe for studying biochemical mechanisms. It is not for diagnostic, therapeutic, or personal use.

Biological Activity

The compound 6-(1,3-Benzodioxol-5-yl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic organic compound that has garnered attention due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C₁₅H₁₈N₄O₃S
• Molecular Weight : 342.39 g/mol
• CAS Number : Not specified in the search results.

The compound features a benzodioxole moiety and a piperidine ring, which are known to contribute to various biological activities.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways, which can alter cellular functions.
• Receptor Modulation : It is believed to interact with neurotransmitter receptors, potentially affecting signaling pathways related to neuropharmacology.
• Induction of Apoptosis : Some studies suggest that it may trigger programmed cell death in cancer cells through various signaling cascades.

Anticancer Activity

Research indicates that derivatives of benzodioxole compounds exhibit significant anticancer properties. For example:

• Case Study : A study on related compounds revealed selective cytotoxicity against various cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer) . The structure–activity relationship (SAR) analysis demonstrated that modifications in the benzodioxole moiety could enhance anticancer activity.

Antimicrobial Activity

The compound's potential antimicrobial effects have also been explored:

• Testing Against Bacteria : In vitro studies have shown that certain derivatives possess moderate antibacterial activity against Gram-positive bacteria like Bacillus subtilis and some antifungal properties against Candida albicans .

Neuropharmacological Effects

Given the presence of the piperidine ring:

• Cognitive Enhancement : Some studies suggest that related compounds may improve cognitive functions and have neuroprotective effects. This aligns with findings from other benzodioxole derivatives that impact neurotransmitter systems .

Data Tables

Biological Activity	Target Organisms	Observed Effects	Reference
Anticancer	MCF-7, A549	Cytotoxicity
Antimicrobial	Bacillus subtilis, Candida albicans	Moderate inhibition
Neuropharmacological	Various	Cognitive enhancement

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound	Substituent (Position 6)	Substituent (Position 3)	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Reference
Target Compound	1,3-Benzodioxol-5-yl	1-(Methylsulfonyl)-4-piperidinyl	C₁₇H₁₇N₅O₄S₂	443.48	High lipophilicity, polar sulfonyl
3-(3-Chlorophenyl)-6-aryl derivatives	Aryl (e.g., 4-Fluorophenyl)	3-Chlorophenyl	C₁₅H₁₀ClN₅S	~327.8	Moderate antimicrobial activity
6-(3-Isobutylpyrazol-5-yl)-3-(4-methoxybenzyl)	3-Isobutylpyrazol-5-yl	4-Methoxybenzyl	C₁₈H₂₀N₆OS	368.46	Pyrazole enhances metal coordination
3-Methyl-6-trichloromethyl derivative	Trichloromethyl	Methyl	C₅H₄Cl₃N₅S	272.53	High electrophilicity

Pharmacological Activity Comparison

Antimicrobial Activity

• Target Compound: Limited direct data, but analogous triazolothiadiazoles with sulfonyl groups exhibit enhanced microbial membrane penetration due to balanced lipophilicity-polarity .
• 3-Chlorophenyl Derivatives () : Showed significant inhibition against Staphylococcus aureus (MIC: 8 µg/mL) and Candida albicans (MIC: 16 µg/mL), attributed to the electron-withdrawing chloro group enhancing membrane disruption .
• Methoxybenzyl-Pyrazole Derivatives () : Demonstrated moderate activity against Gram-negative bacteria (e.g., E. coli), likely due to the pyrazole moiety’s metal-binding capacity .

Vasodilatory Activity

• Pyridyl-Substituted Analogues () : Exhibited potent vasodilation (EC₅₀: 2–10 µM), with electron-deficient pyridyl groups facilitating nitric oxide release . The benzodioxole group in the target compound may similarly enhance endothelial interaction via aromatic stacking .

Physicochemical and Computational Insights

• Lipophilicity (LogP) : The target compound’s benzodioxole group increases LogP (~3.5 estimated) compared to pyridyl (LogP ~2.1) or methoxy-substituted analogues (LogP ~2.8), favoring blood-brain barrier penetration .
• Solubility: The methylsulfonyl group improves aqueous solubility relative to non-polar alkyl chains, as seen in molecular dynamics studies of sulfonamide-containing drugs .

Preparation Methods

General Synthetic Strategy

The synthesis of this complex heterocyclic compound involves the formation of the core triazolothiadiazole ring system, followed by functionalization with benzodioxole and piperidinyl groups. The key steps include:

• Preparation of substituted 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols.
• Cyclization to form thetriazolo[3,4-b]thiadiazole core.
• Subsequent attachment of the benzodioxole moiety and the methylsulfonyl-piperidinyl substituent.

Synthesis of Core Heterocyclic Framework

a. Formation of 4-Amino-5-Substituted-4H-1,2,4-Triazole-3-Thiols

This initial step involves reacting substituted benzoyl hydrazines with carbon disulfide (CS₂) in the presence of potassium hydroxide (KOH) in ethanol. The process yields potassium dithiocarbazinate intermediates, which are then refluxed with hydrazine hydrate to produce the 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols.

b. Cyclization to Form Triazolothiadiazole

The 4-amino-5-substituted-1,2,4-triazole-3-thiol intermediates are reacted with phosphorus oxychloride (POCl₃) and substituted benzoic acids under reflux conditions. This cyclization step results in the formation of thetriazolo[3,4-b]thiadiazole ring system.

c. Functionalization with Benzodioxole and Piperidinyl Groups

The benzodioxole group is introduced through substitution reactions involving benzodioxole derivatives, often via nucleophilic aromatic substitution or coupling reactions. The piperidinyl group, especially with a methylsulfonyl substituent, is attached through nucleophilic substitution on suitable intermediates, typically involving activated halide precursors or via reductive amination strategies.

Microwave-Assisted Synthesis

Recent advances have employed microwave irradiation to accelerate the synthesis, providing higher yields, shorter reaction times, and cleaner products. For instance, the cyclization and substitution steps are performed under microwave conditions to enhance efficiency and selectivity.

Specific Synthetic Pathway Outline

Step	Reagents & Conditions	Description	Reference
1	Benzoyl hydrazines + CS₂ + KOH in ethanol	Formation of potassium dithiocarbazinate
2	Hydrazine hydrate reflux	Cyclization to 4-amino-5-substituted-1,2,4-triazole-3-thiols
3	POCl₃ + substituted benzoic acid, reflux	Cyclization to form core triazolothiadiazole
4	Nucleophilic substitution with benzodioxole derivatives	Attachment of benzodioxole group
5	Nucleophilic substitution or reductive amination with piperidinyl derivatives (methylsulfonyl substituted)	Attachment of piperidinyl group

Notable Variations and Optimization

• Microwave-assisted synthesis has been employed to reduce reaction times from hours to minutes, with yields exceeding 80%.
• Reflux conditions are standard for cyclization steps, often in solvents like ethanol or acetonitrile.
• Purification typically involves recrystallization from ethanol or ethyl acetate, ensuring high purity for biological testing.

Data Tables and Research Findings

Method	Reagents	Conditions	Yield	Remarks
Conventional	Benzoyl hydrazines + CS₂ + KOH + Hydrazine hydrate	Room temperature to reflux	38-45%	Multi-step, time-consuming
Microwave-assisted	Benzoyl hydrazines + CS₂ + KOH + Hydrazine hydrate	Microwave irradiation (300W, 10-15 min)	70-85%	Higher yield, shorter time
Cyclization	POCl₃ + substituted benzoic acid	Reflux	38-45%	Efficient ring formation
Functionalization	Benzodioxole derivatives + nucleophilic substitution	Reflux or microwave	Variable	High regioselectivity

Q & A

Q. How can molecular dynamics (MD) simulations predict metabolite formation?

• Methodological Answer : Run MD (GROMACS, AMBER) in explicit solvent (water, 150 mM NaCl) to simulate hepatic metabolism. Identify reactive sites (e.g., sulfonyl group hydrolysis). Validate with in vitro microsomal assays (human liver microsomes, NADPH). LC-MS/MS detects metabolites (e.g., demethylated or oxidized derivatives) .